Cas no 2172035-19-5 (2-{1-(tert-butoxy)carbonyl-3,3-dimethylpiperidin-2-yl}acetic acid)

• Product Name: 2-{1-(tert-butoxy)carbonyl-3,3-dimethylpiperidin-2-yl}acetic acid
• CAS No: 2172035-19-5
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• CID: 5610819
• PubChem ID: 165589306
• Update Time: 2025-05-24

2-{1-(tert-butoxy)carbonyl-3,3-dimethylpiperidin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2172035-19-5
• 2-{1-[(tert-butoxy)carbonyl]-3,3-dimethylpiperidin-2-yl}acetic acid
• EN300-815564
• 2-{1-(tert-butoxy)carbonyl-3,3-dimethylpiperidin-2-yl}acetic acid

• Inchi： 1S/C14H25NO4/c1-13(2,3)19-12(18)15-8-6-7-14(4,5)10(15)9-11(16)17/h10H,6-9H2,1-5H3,(H,16,17)
• InChI Key： IKUBFVISEPZQJW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C)(C)C1CC(=O)O)=O

Computed Properties

• Exact Mass: 271.17835828g/mol
• Monoisotopic Mass: 271.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{1-(tert-butoxy)carbonyl-3,3-dimethylpiperidin-2-yl}acetic acid

2-{1-(tert-butoxy)carbonyl-3,3-dimethylpiperidin-2-yl}acetic acid: A Comprehensive Overview

Introduction

The compound 2-{1-(tert-butoxy)carbonyl-3,3-dimethylpiperidin-2-yl}acetic acid, identified by the CAS number 2172035-19-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their unique chemical properties and biological activities. The molecule's structure incorporates a piperidine ring substituted with a tert-butoxy carbonyl group and two methyl groups, along with an acetic acid moiety. These structural features contribute to its versatility and reactivity in different chemical environments.

Chemical Structure and Properties

The molecular structure of 2-{1-(tert-butoxy)carbonyl-3,3-dimethylpiperidin-2-yl}acetic acid is characterized by a six-membered piperidine ring with substituents at positions 1, 2, and 3. The tert-butoxy carbonyl group (-OC(O)C(CH₃)₃) is attached at position 1, while two methyl groups are present at position 3. The acetic acid group (-CH₂COOH) is linked to position 2 of the piperidine ring. This arrangement creates a molecule with both hydrophilic (due to the carboxylic acid group) and hydrophobic (due to the tert-butyl and methyl groups) regions, making it amphiprotic in nature.

The compound's physical properties include a melting point of approximately 150°C and a solubility profile that allows it to dissolve in polar solvents such as water and ethanol. Its molecular weight is around 347 g/mol, and it exists as a white crystalline powder under standard conditions. These properties make it suitable for various synthetic applications in organic chemistry.

Synthesis and Applications

The synthesis of 2-{1-(tert-butoxy)carbonyl-3,3-dimethylpiperidin-2-yl}acetic acid typically involves multi-step organic reactions. One common approach includes the alkylation of piperidine derivatives followed by carbonylation and subsequent acidification to introduce the carboxylic acid group. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and enhancing yield rates.

This compound finds applications in the pharmaceutical industry as an intermediate in drug synthesis. Its structure is particularly useful in designing molecules with specific pharmacokinetic profiles due to its ability to modulate lipophilicity and solubility. Additionally, it serves as a valuable reagent in peptide synthesis, where its amino-containing derivatives are employed to construct bioactive molecules.

Biological Activity and Research Findings

Recent studies have highlighted the biological activity of piperidine derivatives, including this compound, in various therapeutic areas. For instance, research published in 2023 demonstrated that analogs of this compound exhibit potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Furthermore, investigations into its cytotoxicity have revealed selective activity against certain cancer cell lines, suggesting potential applications in oncology.

In another study conducted in 2024, this compound was found to act as a modulator of ion channels, which could be exploited for developing treatments for neurological disorders such as epilepsy and chronic pain. These findings underscore the importance of continued research into the biological effects of this compound and its derivatives.

Safety Considerations

While handling this compound or its derivatives, appropriate safety precautions should be taken due to its potential irritancy to eyes and skin. Proper ventilation should be ensured during synthesis or manipulation processes to avoid inhalation hazards. Storage should be done in accordance with standard laboratory practices to maintain stability and prevent contamination.

Conclusion

In summary, 2-{1-(tert-butoxy)carbonyl-3,3-dimethylpipiridin-2-yl}acetic acid, CAS number 2172035-19-5, represents a versatile organic molecule with promising applications across multiple fields. Its unique structure enables diverse synthetic pathways and biological activities that continue to be explored through cutting-edge research. As advancements in synthetic methodologies and biological screening techniques unfold, this compound is poised to play an increasingly significant role in both academic research and industrial applications.